N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-[(4-methylphenyl)sulfanyl]butanamide

• IUPAC Name: N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-(4-methylphenyl)sulfanylbutanamide
• InChI: InChI=1S/C19H20N2OS2/c1-13-7-9-14(10-8-13)23-11-3-6-18(22)21-19-16(12-20)15-4-2-5-17(15)24-19/h7-10H,2-6,11H2,1H3,(H,21,22)
• InChI Key: SLKJCUNVOSNXPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCCC(=O)NC2=C(C3=C(S2)CCC3)C#N
• Molecular Formula: C19H20N2OS2
• Molecular Weight: 356.5 g/mol

Description

The compound “N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-[(4-methylphenyl)sulfanyl]butanamide” is a complex organic molecule that contains several functional groups. These include a cyano group (-CN), a thiophene ring (a five-membered ring containing four carbon atoms and a sulfur atom), and an amide group (CONH2). The presence of these functional groups can give the compound various chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the cyano, thiophene, and amide groups would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the cyano group might undergo reactions such as hydrolysis, reduction, or addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These could include properties such as solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information, it’s difficult to predict the mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. Proper safety data would typically be provided in a Material Safety Data Sheet (MSDS) for the compound.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, stability, and possible uses in various fields such as medicine or materials science.